Spiro[oxirane-2,4'-pentacyclo[6.3.0.02,6.03,10.05,9]undecane]

• IUPAC Name: spiro[oxirane-2,4'-pentacyclo[6.3.0.02,6.03,10.05,9]undecane]
• InChI: InChI=1S/C12H14O/c1-4-5-2-7-8(4)10-6(1)9(5)11(7)12(10)3-13-12/h4-11H,1-3H2
• InChI Key: VZMFKLLYFNWTGE-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3CC4C2C5C1C3C4C56CO6
• Molecular Formula: C12H14O
• Molecular Weight: 174.24 g/mol

Description

Spiro[oxirane-2,4'-pentacyclo[6.3.0.02,6.03,10.05,9]undecane] is an organic compound belonging to the spirooxirane family. It is a cyclic ether, composed of a spirocyclic ring and an oxirane ring. It is a highly versatile compound, with a wide range of applications in organic synthesis, medicinal chemistry, and materials science.

Scientific Research Applications

Antioxidant Properties and Biological Activities

Spirocyclic derivatives have garnered attention for their significant antioxidant properties, which are crucial in counteracting oxidative stress associated with numerous diseases such as cancer, diabetes, and neurodegenerative disorders. These compounds demonstrate various antioxidant activities, including DPPH, ABTS, and FRAP assays, highlighting their potential in developing drugs with antioxidant capabilities (Acosta-Quiroga et al., 2021).

Drug Discovery and Therapeutics

Spirocyclic scaffolds are pivotal in drug design due to their ability to fine-tune a molecule's conformational and physicochemical properties. Recent in vivo studies have shown promising applications in treating diseases such as neurological disorders, infectious diseases, metabolic diseases, and cancer. The spiro-structure's influence on activity suggests a bright future in medicinal chemistry, although challenges in synthesis and complexity remain (Batista et al., 2022).

Material Science Applications

In material science, spirocyclic compounds, specifically spiropyrans and spirooxazines, have been explored for their photochromic properties and applications in creating novel materials. These compounds exhibit reversible physicochemical property changes under various stimuli, making them suitable for sensing, probing, and optical applications. The diversity in their structural forms opens avenues for developing multifunctional materials with potential technological impacts (Xia et al., 2017).

Analytical and Sensing Technologies

Spirocyclic compounds are also crucial in developing analytical and sensing technologies. Spiropyrans, for example, have been employed in chemo- and biosensing applications due to their ability to detect a range of molecules and ions through reversible absorbance or fluorescence spectrum changes. This versatility makes spiropyrans a valuable tool in monitoring environmental and biological matrices (Ali et al., 2020).